Cas no 23120-56-1 (2-Pentanone, 3-bromo-5-hydroxy-)

• Product Name: 2-Pentanone, 3-bromo-5-hydroxy-
• CAS No: 23120-56-1
• MF: C₅H₉BrO₂
• MW: 181.027761220932
• CID: 1413330
• PubChem ID: 15047569
• Update Time: 2025-04-20

2-Pentanone, 3-bromo-5-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone, 3-bromo-5-hydroxy-
• 3-bromo-5-hydroxypentan-2-one
• 23120-56-1
• DTXSID80567520

• Inchi： 1S/C5H9BrO2/c1-4(8)5(6)2-3-7/h5,7H,2-3H2,1H3
• InChI Key： HAYXIXUFHBJTBC-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)CCO

Computed Properties

• Exact Mass: 179.97857
• Monoisotopic Mass: 179.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 82.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3